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Compound Name: 4-Amino-3-nitrobenzophenone

CAS No.: 31431-19-3

Cat. No.: B196086

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-3-nitrobenzophenone is a highly functionalized aromatic ketone that serves as a

pivotal intermediate in the landscape of organic synthesis.[1][2] Its unique molecular

architecture, featuring an amino group, a nitro group, and a benzophenone core, provides

multiple reactive sites for constructing complex molecular frameworks.[3] This versatility makes

it an indispensable building block in the synthesis of a wide array of high-value organic

compounds, particularly in the pharmaceutical, dye, and materials science industries.[2][4] This

guide provides an in-depth overview of the synthesis, properties, and significant applications of

4-Amino-3-nitrobenzophenone, complete with experimental protocols and pathway

visualizations to support researchers in their synthetic endeavors.
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The physical and chemical properties of 4-Amino-3-nitrobenzophenone are crucial for its

handling, reaction optimization, and characterization. This data is summarized in the tables

below.

Table 1: Physicochemical Properties of 4-Amino-3-nitrobenzophenone

Property Value Reference

CAS Number 31431-19-3 [1][5]

Molecular Formula C₁₃H₁₀N₂O₃ [1][5]

Molecular Weight 242.23 g/mol [5][6]

Appearance
Yellow to orange

powder/crystals
[1][2][7]

Melting Point 139-143 °C [2][5]

Boiling Point 449.7 °C at 760 mmHg [2][7]

Density 1.333 g/cm³ [2][7]

Water Solubility 10 mg/L (at 20 °C) [1][7]

pKa -2.67 ± 0.10 (Predicted) [1]

LogP 3.51240 [2]

Table 2: Spectral Data for Characterization
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Spectroscopic Technique Purpose

¹H NMR (Proton Nuclear Magnetic Resonance)

Elucidates the proton environment in the

molecule, confirming the arrangement of

aromatic and amino protons.

¹³C NMR (Carbon-13 Nuclear Magnetic

Resonance)

Determines the number and type of carbon

atoms, confirming the carbon skeleton.

FT-IR (Fourier-Transform Infrared

Spectroscopy)

Identifies characteristic functional groups such

as N-H (amine), C=O (ketone), and N-O (nitro)

stretches.

MS (Mass Spectrometry)

Determines the molecular weight and

fragmentation pattern, confirming the molecular

formula.

Synthesis of 4-Amino-3-nitrobenzophenone
The industrial production of 4-Amino-3-nitrobenzophenone is typically achieved through a

multi-step synthetic sequence.[1][2] A common and efficient route involves the Friedel-Crafts

benzoylation of a suitable anisole derivative, followed by a nucleophilic aromatic substitution

reaction.

A well-documented laboratory-scale synthesis starts from p-nitroanisole, which is first

benzoylated to form 4-methoxy-3-nitrobenzophenone. This intermediate is then treated with

ammonia or an alkylamine to displace the methoxy group, yielding the desired 4-amino-3-
nitrobenzophenone or its N-alkylated derivatives.[8]
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Step 1: Friedel-Crafts Benzoylation

Step 2: Nucleophilic Aromatic Substitution

p-Nitroanisole

4-Methoxy-3-nitrobenzophenone

FeCl₃, 135-140°C

Benzoyl Chloride

4-Amino-3-nitrobenzophenone

Pressure Vessel, 120°C

Aqueous Ammonia (25%)

Click to download full resolution via product page

Caption: Synthetic workflow for 4-Amino-3-nitrobenzophenone.

Experimental Protocol: Synthesis from p-Nitroanisole[9]
Part 1: Synthesis of 4-Methoxy-3-nitrobenzophenone

Setup: A stirred mixture of p-nitroanisole (30.6 g, 0.2 mole) and anhydrous ferric chloride (2.0

g) is prepared in a suitable reaction vessel at 30°C.

Addition of Reagent: Benzoyl chloride (34.8 g, 0.24 mole) is added dropwise to the mixture

over a period of 1 hour.

Reaction: The temperature of the reaction mixture is gradually raised to 135-140°C over 30

minutes and maintained for 5 hours.

Work-up: The mixture is cooled to 30°C and poured into a mixture of 10N hydrochloric acid

(5 ml) and crushed ice (300 g).
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Extraction: The product is extracted with chloroform (200 ml). The organic layer is then dried

over anhydrous potassium carbonate.

Purification: After removing the drying agent, the chloroform is evaporated under vacuum.

The resulting residue is recrystallized from methanol to yield yellow needles of 4-methoxy-3-

nitrobenzophenone (Yield: 60%, m.p. 105°C).

Part 2: Synthesis of 4-Amino-3-nitrobenzophenone

Setup: A mixture of 4-methoxy-3-nitrobenzophenone (25.7 g, 0.1 mole) and excess aqueous

ammonia (25%) is placed in a closed pressure vessel.

Reaction: The vessel is heated to 120°C for 5 hours. The high lability of the methoxy group,

activated by the ortho-nitro and para-benzoyl electron-withdrawing groups, facilitates

nucleophilic displacement.[8]

Work-up: The reaction mixture is cooled to 30°C and diluted with water (500 ml).

Isolation: The product that separates out is collected by filtration.

Purification: The crude product is recrystallized to give pure 4-Amino-3-nitrobenzophenone
as yellow needles.

Applications as a Synthetic Intermediate
The strategic placement of the amino and nitro groups on the benzophenone scaffold makes 4-
Amino-3-nitrobenzophenone a versatile precursor for synthesizing a variety of heterocyclic

compounds, which are core structures in many pharmaceuticals.[3][9][10]

1. Synthesis of Benzodiazepines: 4-Amino-3-nitrobenzophenone is a precursor to 2-amino-5-

nitrobenzophenone, a key starting material in the synthesis of nitrazepam, a benzodiazepine

drug.[8][11] The synthesis involves the reduction of the nitro group at position 3 and

subsequent chemical modifications. The synthesis of benzodiazepine rings often requires

substituted 2-aminobenzophenones.[12][13]

2. Synthesis of Heterocyclic Systems: It serves as a crucial intermediate for preparing

benzimidazoles, imidazolopyridines, and other nitrogen-containing heterocyclic ring systems.[3]
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[5] These scaffolds are of significant interest in drug discovery due to their diverse biological

activities. The amino group can be diazotized and substituted, or it can participate in

condensation reactions, while the nitro group can be reduced to an amine, opening pathways

for further cyclization reactions.

3. Synthesis of Dyes and Materials: The chromophoric nature of the molecule makes it a useful

intermediate in the synthesis of dyes and pigments.[2][4] Furthermore, its structure can be

incorporated into polymers to develop materials with specific UV-absorbing or photochemical

properties.[2]
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Caption: Key synthetic pathways using 4-Amino-3-nitrobenzophenone.

Safety and Handling
4-Amino-3-nitrobenzophenone is classified as an irritant and is harmful if inhaled, swallowed,

or in contact with skin.[1] Appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat, should be worn during handling.[1] Work should be conducted in

a well-ventilated area or a fume hood.
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Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye

protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing).[7]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep

the container tightly closed.[1][6][7]

Conclusion
4-Amino-3-nitrobenzophenone is a high-value intermediate whose utility in organic synthesis

is well-established. Its multifunctional nature allows for the efficient construction of complex

molecules, particularly nitrogen-containing heterocycles that are central to the development of

pharmaceuticals. A thorough understanding of its properties, synthetic routes, and reactivity is

essential for chemists and researchers aiming to leverage this potent building block in their

synthetic strategies. The protocols and pathways detailed in this guide serve as a foundational

resource for the effective application of 4-Amino-3-nitrobenzophenone in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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